Cas no 80052-79-5 (5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile)
80052-79-5 structure
Product Name:5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile
CAS No:80052-79-5
MF:C6H8N4
MW:136.15452003479
CID:1118017
PubChem ID:12730732
Update Time:2025-08-03
5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile
- 80052-79-5
- AKOS006339985
- SCHEMBL1302060
- EN300-7319436
- QZWMPTZSRJGNJI-UHFFFAOYSA-N
-
- Inchi： 1S/C6H8N4/c1-4-9-5(3-7)6(8)10(4)2/h8H2,1-2H3
- InChI Key： QZWMPTZSRJGNJI-UHFFFAOYSA-N
- SMILES： N1(C)C(=C(C#N)N=C1C)N
Computed Properties
- Exact Mass: 136.074896272g/mol
- Monoisotopic Mass: 136.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 67.6Ų
5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7319436-0.05g |
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile |
80052-79-5 | 95% | 0.05g |
$285.0 | 2023-05-30 | |
| Enamine | EN300-7319436-0.1g |
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile |
80052-79-5 | 95% | 0.1g |
$426.0 | 2023-05-30 | |
| Enamine | EN300-7319436-0.25g |
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile |
80052-79-5 | 95% | 0.25g |
$607.0 | 2023-05-30 | |
| Enamine | EN300-7319436-0.5g |
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile |
80052-79-5 | 95% | 0.5g |
$959.0 | 2023-05-30 | |
| Enamine | EN300-7319436-1.0g |
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile |
80052-79-5 | 95% | 1g |
$1229.0 | 2023-05-30 | |
| Enamine | EN300-7319436-2.5g |
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile |
80052-79-5 | 95% | 2.5g |
$2408.0 | 2023-05-30 | |
| Enamine | EN300-7319436-5.0g |
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile |
80052-79-5 | 95% | 5g |
$3562.0 | 2023-05-30 | |
| Enamine | EN300-7319436-10.0g |
5-amino-1,2-dimethyl-1H-imidazole-4-carbonitrile |
80052-79-5 | 95% | 10g |
$5283.0 | 2023-05-30 | |
| Aaron | AR0250ZV-50mg |
5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile |
80052-79-5 | 95% | 50mg |
$417.00 | 2025-02-15 | |
| Aaron | AR0250ZV-100mg |
5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile |
80052-79-5 | 95% | 100mg |
$611.00 | 2025-02-15 |
5-amino-1,2-dimethyl-1H-Imidazole-4-carbonitrile Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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